Cas no 1803740-22-8 (Methyl 3-methoxy-5-methylisonicotinate)

• Product Name: Methyl 3-methoxy-5-methylisonicotinate
• CAS No: 1803740-22-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 4907259
• Update Time: 2025-10-19

Methyl 3-methoxy-5-methylisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methoxy-5-methylisonicotinate

• Inchi： 1S/C9H11NO3/c1-6-4-10-5-7(12-2)8(6)9(11)13-3/h4-5H,1-3H3
• InChI Key： CCOUTRUUHXOGKQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CC(C)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 1
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-methoxy-5-methylisonicotinate

Comprehensive Overview of Methyl 3-methoxy-5-methylisonicotinate (CAS No. 1803740-22-8)

Methyl 3-methoxy-5-methylisonicotinate (CAS No. 1803740-22-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative of isonicotinic acid has garnered significant attention due to its unique structural properties and potential applications in drug discovery. The compound's molecular formula, C₉H₁₁NO₃, features a pyridine core substituted with methoxy and methyl groups, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for Methyl 3-methoxy-5-methylisonicotinate has surged, particularly in the development of novel small-molecule inhibitors and heterocyclic compounds. Researchers are increasingly exploring its role in medicinal chemistry, where it serves as a building block for kinase inhibitors and anti-inflammatory agents. Its compatibility with cross-coupling reactions and catalytic transformations further enhances its utility in modern synthetic workflows.

The compound's CAS No. 1803740-22-8 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. A growing trend in queries related to "sustainable synthesis of Methyl 3-methoxy-5-methylisonicotinate" highlights the industry's shift toward green chemistry practices. Innovations such as microwave-assisted synthesis and biocatalytic routes are being investigated to optimize its production.

From a commercial perspective, Methyl 3-methoxy-5-methylisonicotinate is available in high purity grades (>98%) to meet the stringent requirements of pharmaceutical R&D. Suppliers often emphasize its stability under ambient conditions and solubility in common organic solvents, which are critical for formulation studies. The compound's melting point and spectroscopic data (e.g., NMR, IR) are well-documented, aiding in quality control and regulatory compliance.

Emerging applications of CAS No. 1803740-22-8 include its use in material science, particularly in the design of organic semiconductors and ligands for metal-organic frameworks (MOFs). Its electron-rich pyridine ring makes it a candidate for photoactive materials, aligning with the global push for renewable energy technologies. Discussions on platforms like ResearchGate often focus on its structure-property relationships in these contexts.

To address common queries, it's noteworthy that Methyl 3-methoxy-5-methylisonicotinate is not classified as hazardous under standard safety protocols. However, proper laboratory handling and personal protective equipment (PPE) are recommended during its use. Analytical methods such as HPLC and GC-MS are typically employed for its characterization, ensuring batch-to-batch consistency.

In summary, Methyl 3-methoxy-5-methylisonicotinate (CAS No. 1803740-22-8) represents a versatile scaffold in modern chemistry. Its integration into drug discovery pipelines and advanced material design underscores its interdisciplinary importance. As research progresses, this compound is poised to play a pivotal role in addressing challenges across healthcare and sustainable technology sectors.